Cas no 6946-82-3 (Butanoic acid,4-(dipropylamino)-4-oxo-, 1-methylpropyl ester)

• Product Name: Butanoic acid,4-(dipropylamino)-4-oxo-, 1-methylpropyl ester
• CAS No: 6946-82-3
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 517121
• PubChem ID: 245414
• Update Time: 2025-04-19

Butanoic acid,4-(dipropylamino)-4-oxo-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dipropylamino)-4-oxo-, 1-methylpropyl ester
• butan-2-yl 4-(dipropylamino)-4-oxobutanoate
• AC1L6FTK
• AC1Q5IHK
• AG-J-56926
• AR-1I0899
• BUTAN-2-YL 3-(DIPROPYLCARBAMOYL)PROPANOATE
• CTK5D0027
• NSC57366
• NSC-57366
• DTXSID10288711
• 6946-82-3

• Inchi： 1S/C14H27NO3/c1-5-10-15(11-6-2)13(16)8-9-14(17)18-12(4)7-3/h12H,5-11H2,1-4H3
• InChI Key： AQDPLOFXDUZUAK-UHFFFAOYSA-N
• SMILES： O(C(CCC(N(CCC)CCC)=O)=O)C(C)CC

Computed Properties

• Exact Mass: 403.89771
• Monoisotopic Mass: 257.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 354.5°Cat760mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.74
• PSA: 52.05
• LogP: 2.75690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters